2-[(1,2-Dihydro-4,6-dimethyl-2-oxo-3-pyridinyl)methyl]-1,2,3,4-tetrahydro-7-methoxy-1-oxo-8-isoquinolinecarbonitrile

• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol
• IUPAC Name: 2-[(4,6-dimethyl-2-oxo-1H-pyridin-3-yl)methyl]-7-methoxy-1-oxo-3,4-dihydroisoquinoline-8-carbonitrile
• InChI: InChI=1S/C19H19N3O3/c1-11-8-12(2)21-18(23)15(11)10-22-7-6-13-4-5-16(25-3)14(9-20)17(13)19(22)24/h4-5,8H,6-7,10H2,1-3H3,(H,21,23)
• InChI Key: SJAPTZBKLVFZLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1)CN2CCC3=C(C2=O)C(=C(C=C3)OC)C#N)C

Description

PMID28394193-Compound-45 is a small molecular drug developed by Pfizer Inc. It is known for its potent inhibitory activity against the enhancer of zeste homolog 2 (EZH2) Y641N mutant, which is a key target in various cancers . The compound has shown significant antiproliferative activity, making it a promising candidate for cancer therapy .

Preparation Methods

The synthesis of PMID28394193-Compound-45 involves several steps. The key synthetic route includes the formation of a hydroxyphenyl coumarin hybrid derivative. The reaction conditions typically involve the use of specific catalysts and solvents to achieve high yield and purity . Industrial production methods may involve optimization of these conditions to scale up the synthesis while maintaining the compound’s efficacy and safety.

Chemical Reactions Analysis

PMID28394193-Compound-45 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different derivatives.

Reduction: Reduction reactions can modify the compound’s functional groups, potentially altering its biological activity.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another, leading to the formation of new derivatives. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

PMID28394193-Compound-45 has a wide range of scientific research applications:

Chemistry: It is used as a model compound to study the effects of EZH2 inhibition on various biochemical pathways.

Biology: The compound is used in cell culture studies to investigate its antiproliferative effects on cancer cells.

Medicine: It has potential therapeutic applications in treating cancers that involve EZH2 mutations, such as follicular lymphoma and T-cell leukemia.

Industry: The compound’s synthesis and optimization are of interest in the pharmaceutical industry for developing new cancer therapies.

Mechanism of Action

The mechanism of action of PMID28394193-Compound-45 involves the inhibition of the EZH2 Y641N mutant. EZH2 is a catalytic subunit of the PRC2/EED-EZH2 complex, which methylates lysine residues on histone proteins, leading to transcriptional repression of target genes . By inhibiting EZH2, the compound prevents the methylation of histone proteins, thereby reactivating the expression of tumor suppressor genes and inducing apoptosis in cancer cells .

Comparison with Similar Compounds

PMID28394193-Compound-45 is unique due to its high potency and specificity for the EZH2 Y641N mutant. Similar compounds include:

Tazemetostat: Another EZH2 inhibitor used in the treatment of follicular lymphoma.

DS-3201b: A compound in phase 2 clinical trials for T-cell leukemia. Compared to these compounds, PMID28394193-Compound-45 has shown higher efficacy in preclinical studies, making it a promising candidate for further development.